Cas no 618876-55-4 (4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-phenyl-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-phenyl-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 618876-55-4
• MF: C₂₃H₂₀N₂O₅
• MW: 404.415306091309
• CID: 5436168
• Update Time: 2025-07-29

4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-phenyl-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methylisoxazol-3-yl)-5-phenyl-1H-pyrrol-2(5H)-one
• 4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-phenyl-2,5-dihydro-1H-pyrrol-2-one

• Inchi： 1S/C23H20N2O5/c1-3-29-17-11-9-16(10-12-17)21(26)19-20(15-7-5-4-6-8-15)25(23(28)22(19)27)18-13-14(2)30-24-18/h4-13,20,27H,3H2,1-2H3
• InChI Key： VRUXOWSFAQWOLL-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)ON=2)C(C2=CC=CC=C2)C(C(=O)C2=CC=C(OCC)C=C2)=C(O)C1=O

Additional information on 4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-phenyl-2,5-dihydro-1H-pyrrol-2-one

Introduction to 4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-phenyl-2,5-dihydro-1H-pyrrol-2-one (CAS No. 618876-55-4)

4-(4-ethoxybenzoyl)-3-hydroxy-1-(5-methyl-1,2-oxazol-3-yl)-5-phenyl-2,5-dihydro-1H-pyrrol-2-one, identified by its CAS number 618876-55-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a fused pyrrolone core, which is appended with functional groups that enhance its biological activity. The presence of both ethoxybenzoyl and hydroxy substituents, along with a 5-methyl-1,2-oxazole moiety, contributes to its unique chemical properties and potential therapeutic applications.

The molecular framework of this compound exhibits a high degree of sophistication, with the pyrrolone ring serving as a scaffold for further functionalization. The 4-(4-ethoxybenzoyl) group introduces a hydrophobic aromatic segment that can interact favorably with biological targets, while the 3-hydroxy group adds polarity and potential hydrogen bonding capabilities. The 5-methyl-1,2-oxazole component is particularly noteworthy, as oxazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The 5-methyl substituent further modulates the electronic properties of the oxazole ring, enhancing its reactivity and interaction with biological systems.

Recent advancements in computational chemistry have enabled the detailed investigation of the interactions between this compound and various biological targets. Molecular docking studies have revealed that the pyrrolone core and the phenyl ring can effectively bind to enzymes and receptors involved in critical metabolic pathways. Specifically, preliminary data suggest that this compound may interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory responses. The hydroxy group has been identified as a key residue for binding to these enzymes, facilitating productive interactions that could modulate their activity.

The ethoxybenzoyl moiety has also been shown to play a crucial role in the compound's biological behavior. This group can engage in π-stacking interactions with aromatic residues in protein targets, contributing to the compound's binding affinity. Additionally, the presence of both hydrophobic and polar regions in the molecule allows it to traverse biological membranes effectively, ensuring adequate bioavailability. These characteristics make it an attractive candidate for further development as an active pharmaceutical ingredient (API).

In vitro studies have begun to explore the pharmacological profile of this compound across various cell lines. Initial experiments have demonstrated promising results in terms of cytotoxicity against certain cancer cell lines. The combination of the pyrrolone, oxazole, and aromatic substituents appears to disrupt critical cellular processes such as proliferation and apoptosis regulation. Notably, the 5-methyl group on the oxazole ring seems to enhance these effects by stabilizing reactive intermediates formed during enzyme inhibition.

The therapeutic potential of this compound extends beyond oncology. Research has indicated that it may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. The ability of the hydroxy group to engage in hydrogen bonding with polar residues in cytokine receptors suggests that it could modulate signaling pathways involved in inflammation. Furthermore, the compound's structural features align well with known pharmacophores used in anti-inflammatory drugs, indicating strong potential for further development.

One particularly intriguing aspect of this molecule is its ability to undergo redox cycling under certain conditions. The presence of both oxidizable groups (e.g., hydroxy) and reducing moieties allows it to participate in redox reactions that could generate reactive oxygen species (ROS). While excessive ROS production can be detrimental, controlled generation may selectively target pathogenic cells or modulate disease-related signaling pathways. This property has not been widely explored but presents an exciting avenue for future research.

The synthesis of this compound presents a challenge due to its complex structure but has been achieved through multi-step organic transformations involving condensation reactions between appropriately substituted precursors. Advances in synthetic methodologies have made it possible to produce high-purity samples suitable for biological testing. Techniques such as flash chromatography and recrystallization have been employed to isolate and purify intermediates and final products.

From a drug discovery perspective, this compound exemplifies how structural complexity can be leveraged to achieve desired pharmacological effects. Its multifaceted interactions with biological targets suggest that it could serve as a lead molecule for designing novel therapeutics targeting multiple disease pathways simultaneously. By modifying substituents such as the ethoxybenzoyl group or exploring analogs with different oxazole derivatives, researchers may uncover even more potent or selective agents.

The role of computational modeling in understanding this compound's behavior cannot be overstated. High-throughput virtual screening has allowed researchers to rapidly evaluate thousands of potential analogs before synthesizing them physically—a process known as "de novo" drug design. These computational approaches are becoming increasingly sophisticated, enabling accurate predictions of binding affinities, metabolic stability, and other critical parameters necessary for drug development.

As interest grows in polypharmacological agents—compounds that target multiple disease-related pathways simultaneously—this molecule represents an early example demonstrating such capabilities naturally from its structural design principles alone.* Future research will likely focus on optimizing its pharmacokinetic properties while maintaining or enhancing its biological activity.* By integrating experimental data with computational predictions, scientists hope to accelerate progress toward new treatments for complex diseases where single-target drugs often fall short.*